5-[[4-(Difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione

• IUPAC Name: 5-[[4-(difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H9F2NO4S/c1-18-8-4-6(2-3-7(8)19-11(13)14)5-9-10(16)15-12(17)20-9/h2-5,11H,1H3,(H,15,16,17)
• InChI Key: WRFAYKGRGVRSAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)NC(=O)S2)OC(F)F
• Molecular Formula: C12H9F2NO4S
• Molecular Weight: 301.27 g/mol

Description

5-[[4-(Difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione is a synthetic compound with the empirical formula C12H9F2NO4S and a molecular weight of 301.27 g/mol . This compound is known for its unique chemical structure, which includes a thiazolidine-2,4-dione core and a difluoromethoxy-methoxyphenyl group. It is used in various scientific research applications, particularly in the fields of chemistry and biology.

Preparation Methods

The synthesis of 5-[[4-(Difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione typically involves the reaction of 4-(difluoromethoxy)-3-methoxybenzaldehyde with thiazolidine-2,4-dione under specific reaction conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, and a solvent, such as ethanol or methanol . The reaction mixture is heated to reflux for several hours, and the product is then isolated by filtration and purified by recrystallization.

Chemical Reactions Analysis

5-[[4-(Difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced thiazolidine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the difluoromethoxy group can be replaced by other nucleophiles, such as amines or thiols.

Scientific Research Applications

5-[[4-(Difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including diabetes and cancer.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 5-[[4-(Difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and proteins, leading to the modulation of various cellular processes. For example, it may inhibit the activity of enzymes involved in inflammation or cancer cell proliferation, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

5-[[4-(Difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione can be compared with other similar compounds, such as:

• 5-(4-Methoxy-3-methylphenyl)-5-methylimidazolidine-2,4-dione
• 5-(2,3-Dimethoxyphenyl)-1,3-oxazolidine-2,4-dione
• 5-(2,5-Dimethylphenyl)-1,3-oxazolidine-2,4-dione
• (5Z)-5-(3,5-ditert-Butyl-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione
• 5-Ethyl-5-(4-methoxy-3-methylphenyl)imidazolidine-2,4-dione

These compounds share similar structural features but differ in their substituents, leading to variations in their chemical and biological properties